Cas no 141665-22-7 (1H-Pyrazole,3-ethyl-5-phenyl-)

• Product Name: 1H-Pyrazole,3-ethyl-5-phenyl-
• CAS No: 141665-22-7
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 197188
• PubChem ID: 145637
• Update Time: 2025-04-19

1H-Pyrazole,3-ethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-ethyl-5-phenyl-
• 5-ethyl-3-phenyl-1H-pyrazole
• DTXSID50161791
• 3-phenyl-5-ethylpyrazole
• SCHEMBL1696565
• IENAMGDFEYXOSY-UHFFFAOYSA-N
• SCHEMBL12298063
• 141665-22-7
• AKOS040795403
• 3(5)-Ethyl-5(3)-phenylpyrazole
• 3-ethyl-5-phenylpyrazole

• Inchi： 1S/C11H12N2/c1-2-10-8-11(13-12-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,12,13)
• InChI Key： IENAMGDFEYXOSY-UHFFFAOYSA-N
• SMILES： N1C(=CC(C2C=CC=CC=2)=N1)CC

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 344°Cat760mmHg
• Flash Point: 158.3°C
• Refractive Index: 1.579
• PSA: 28.68